Cas no 1519902-26-1 (1,3,3-Trimethylcyclopentan-1-amine)

• Product Name: 1,3,3-Trimethylcyclopentan-1-amine
• CAS No: 1519902-26-1
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD23968615
• CID: 5617020
• PubChem ID: 80693290
• Update Time: 2025-05-19

1,3,3-Trimethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1519902-26-1
• EN300-2989062
• AKOS019260243
• 1,3,3-trimethylcyclopentan-1-amine
• 1,3,3-Trimethylcyclopentan-1-amine

• MDL： MFCD23968615
• Inchi： 1S/C8H17N/c1-7(2)4-5-8(3,9)6-7/h4-6,9H2,1-3H3
• InChI Key： OBUFTOLSBKKSBL-UHFFFAOYSA-N
• SMILES： NC1(C)CCC(C)(C)C1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 1,3,3-Trimethylcyclopentan-1-amine

1,3,3-Trimethylcyclopentan-1-amine (CAS No. 1519902-26-1): Properties, Applications, and Market Insights

1,3,3-Trimethylcyclopentan-1-amine (CAS No. 1519902-26-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This cyclopentane derivative is characterized by its unique structural features, including a tertiary amine group and three methyl substituents, which contribute to its distinct chemical properties. The compound is often sought after for its potential applications in drug discovery, flavor and fragrance synthesis, and material science.

The molecular formula of 1,3,3-Trimethylcyclopentan-1-amine is C₈H₁₇N, with a molecular weight of 127.23 g/mol. Its structure consists of a five-membered cyclopentane ring substituted with three methyl groups at positions 1, 3, and 3, along with an amine functional group at the 1-position. This configuration imparts both lipophilic and basic properties, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to influence pharmacokinetic properties such as solubility and metabolic stability.

One of the most notable applications of 1,3,3-Trimethylcyclopentan-1-amine is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of central nervous system (CNS) targeting drugs. Its structural similarity to other amine-containing pharmacophores makes it valuable for designing molecules with enhanced blood-brain barrier permeability. Additionally, the compound has been explored in the development of flavor and fragrance ingredients, where its amine group can undergo reactions to produce a variety of aromatic derivatives.

In recent years, the demand for 1,3,3-Trimethylcyclopentan-1-amine has increased due to its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound has been identified as a potential candidate for eco-friendly synthesis routes. Its relatively simple structure allows for efficient catalytic processes, reducing waste and energy consumption. This aligns with the growing trend of sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

The market for 1,3,3-Trimethylcyclopentan-1-amine is also influenced by advancements in computational chemistry and AI-driven drug discovery. With the rise of machine learning in molecular design, researchers are increasingly using this compound as a scaffold for virtual screening and de novo drug design. This has led to a surge in inquiries about its commercial availability and synthetic protocols, particularly from startups and academic institutions focused on innovative therapeutics.

From a regulatory perspective, 1,3,3-Trimethylcyclopentan-1-amine is not classified as a hazardous substance under major global chemical inventories, which simplifies its handling and transportation. However, proper safety measures should always be followed, as with any chemical reagent. Its stability under standard conditions and compatibility with common organic solvents further enhance its utility in laboratory and industrial settings.

Looking ahead, the future of 1,3,3-Trimethylcyclopentan-1-amine appears promising, with ongoing research exploring its potential in advanced material science applications. For instance, its incorporation into polymers and coatings could lead to materials with improved mechanical and thermal properties. As the chemical industry continues to evolve, this compound is likely to remain a topic of interest for both researchers and manufacturers.

In summary, 1,3,3-Trimethylcyclopentan-1-amine (CAS No. 1519902-26-1) is a multifaceted compound with diverse applications across pharmaceuticals, flavors, fragrances, and materials science. Its unique structural attributes, combined with the growing emphasis on sustainability and computational chemistry, position it as a valuable asset in modern chemical research and development.